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Compound of Interest

Compound Name: 2-(4-Methylphenyl)morpholine

Cat. No.: B1352103

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 2-(4-Methylphenyl)morpholine (CAS No. 739328-82-6). Due to the limited
availability of detailed experimental data for this specific compound in publicly accessible
literature, this guide also includes, for comparative purposes, detailed information on the
closely related isomer, 3-methyl-2-(4-methylphenyl)morpholine, also known as 4-
Methylphenmetrazine.

Introduction to 2-(4-Methylphenyl)morpholine

2-(4-Methylphenyl)morpholine is a substituted morpholine derivative. The morpholine ring is
a common scaffold in medicinal chemistry, known to impart favorable properties such as
improved solubility and metabolic stability to drug candidates.[1] Substituted
phenylmorpholines are a class of compounds that have been investigated for their potential
biological activities. 2-(4-Methylphenyl)morpholine is a versatile building block in organic
synthesis, particularly in the development of pharmaceuticals and agrochemicals.[2] It is noted
for its stability and reactivity, which are attributed to the morpholine ring.[2]

Physical and Chemical Properties of 2-(4-
Methylphenyl)morpholine
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The available quantitative data for 2-(4-Methylphenyl)morpholine is summarized in the table

below.
Property Value Reference
CAS Number 739328-82-6 [2]
Molecular Formula C11H1sNO [2]
Molecular Weight 177.25 g/mol [2]
Appearance White solid [2]
Melting Point 60-64 °C [2]
Purity = 95% (by NMR) [2]
Solubility Soluble in organic solvents [2]

Synthesis of Substituted Morpholines

A specific experimental protocol for the synthesis of 2-(4-Methylphenyl)morpholine is not
readily available in the reviewed literature. However, general methods for the synthesis of 2-
aryl morpholines have been reported. One common approach involves the cyclization of an
appropriate amino alcohol precursor.

Below is a generalized workflow for the synthesis of 2-aryl morpholines.
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General Synthetic Workflow for 2-Aryl Morpholines

Aryl Halide/Ketone

+ Amino Alcohol Precursor

Coupling/Condensation Reaction

:

Cyclization

:

Purification
(e.g., Chromatography, Recrystallization)

2-Aryl Morpholine

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis of 3-methyl-2-(4-methylphenyl)morpholine

4-methylpropiophenone

Bromination
(Br2, CH2CI2)

:

2-bromo-1-(4-methylphenyl)propan-1-one

:

Amination
(Ethanolamine, DIPEA)

:

Amino alcohol intermediate

:

Reduction & Cyclization
(NaBH4, H2S04)

3-methyl-2-(4-methylphenyl)morpholine
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General Biological Applications of Morpholine Derivatives

Morpholine Scaffold
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Antimicrobial Agents CNS-Active Compounds

Anti-inflammatory Drugs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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